Cas no 603-40-7 (4,4'-Diamino-triphenylmethane)

• Product Name: 4,4'-Diamino-triphenylmethane
• CAS No: 603-40-7
• MF: C₁₉H₁₈N₂
• MW: 274.359624385834
• CID: 82666
• PubChem ID: 69045
• Update Time: 2025-04-18

4,4'-Diamino-triphenylmethane Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diamino-triphenylmethane
• [4-[(4-aminophenyl)-phenyl-methyl]phenyl]amine
• 4-((4-aminophenyl)(phenyl)methyl)benzenamine
• 4,4'-(phenylmethylene)bis-benzenamine
• 4,4`-diaminotritane
• 4,4'-benzylidenedianiline
• 4,4'-diaminotriphenylmethane
• 4,4'-Phenylmethylenebisaniline
• 4.4'-Diamino-triphenylmethan
• 4.4'-Diamino-tritan
• 4-[(4-aminophenyl)-phenylmethyl]aniline
• 4-[(4-azanylphenyl)-phenyl-methyl]aniline
• Bis-(4-amino-phenyl)-phenyl-methan
• bis-(4-amino-phenyl)-phenyl-methane
• NS00043999
• Benzenamine, 4,4'-(phenylmethylene)bis-
• AKOS027380795
• FT-0720998
• SR-01000197742-1
• A832700
• 603-40-7
• EINECS 210-038-1
• Benzenamine,4'-(phenylmethylene)bis-
• 4-[(4-AMINOPHENYL)(PHENYL)METHYL]ANILINE
• 4,4'-(phenylmethanediyl)dianiline
• NSC37196
• DTXSID60975705
• Cambridge id 5180451
• CBMicro_030984
• SCHEMBL133754
• Aniline,4'-benzylidenedi-
• SR-01000197742
• W-105261
• 4,4'-Diamino-triphenylmethan
• 4,4'-(Phenylmethylene)dianiline
• NSC-37196
• BIM-0030966.P001
• NSC 37196

• Inchi： 1S/C19H18N2/c20-17-10-6-15(7-11-17)19(14-4-2-1-3-5-14)16-8-12-18(21)13-9-16/h1-13,19H,20-21H2
• InChI Key： XECVXFWNYNXCBN-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 274.14700
• Monoisotopic Mass: 274.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Prismatic crystal
• Density: 1.156
• Melting Point: 139~140℃
• Boiling Point: 476.6°C at 760 mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.668
• PSA: 52.04000
• LogP: 5.19360
• Solubility: Soluble in ethanol, ether, chloroform, almost insoluble in water.